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Compound of Interest

Compound Name: 4-Iodophenetole

Cat. No.: B1630401 Get Quote

For researchers, scientists, and drug development professionals, the proper handling of

chemical reagents is paramount to ensuring laboratory safety and experimental integrity. This

guide provides a comprehensive overview of the safety and handling precautions for 4-
Iodophenetole, a key intermediate in organic synthesis.

Hazard Identification and Classification
4-Iodophenetole is classified as a hazardous substance. The Globally Harmonized System

(GHS) of Classification and Labelling of Chemicals provides the following classifications:

Hazard Class Category

Skin Irritation 2

Eye Irritation 2

Specific target organ toxicity – single exposure 3 (Respiratory system)

Signal Word: Warning

Hazard Pictogram:

GHS07: Exclamation mark

Hazard Statements:
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H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements:

A comprehensive list of precautionary statements is provided in the table below, outlining

measures to prevent exposure and in case of accidental contact.[1]

Code Precautionary Statement

P261
Avoid breathing

dust/fume/gas/mist/vapours/spray.

P264 Wash skin thoroughly after handling.[1]

P271 Use only outdoors or in a well-ventilated area.

P280
Wear protective gloves/protective clothing/eye

protection/face protection.

P302 + P352
IF ON SKIN: Wash with plenty of soap and

water.

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

Physical and Chemical Properties
Understanding the physical and chemical properties of 4-Iodophenetole is crucial for its safe

storage and handling.
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Property Value

Molecular Formula C₈H₉IO

Molecular Weight 248.06 g/mol

Appearance
Off-white low melting solid[2], Crystals or

powder or crystalline powder or fused solid[3]

Melting Point 25-28 °C (lit.), 29 °C[4]

Boiling Point 250 °C[4]

Flash Point 110 °C (230 °F) - closed cup

Density 1.6 ± 0.1 g/cm³[4]

Handling and Storage
Proper handling and storage procedures are essential to minimize the risk of exposure and

maintain the chemical's integrity.

Engineering Controls:

Work in a well-ventilated area, preferably under a chemical fume hood.[5]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.

Respiratory Protection: If ventilation is inadequate, use a NIOSH/MSHA approved respirator.

A dust mask type N95 (US) is recommended for handling the solid form.

Handling Procedures:

Avoid contact with skin, eyes, and clothing.[1]

Avoid inhalation of dust or vapors.[6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6284138.htm
https://www.thermofisher.com/order/catalog/product/B21644.06
https://www.echemi.com/produce/pr220729360510-4-iodophenetole.html
https://www.echemi.com/produce/pr220729360510-4-iodophenetole.html
https://www.echemi.com/produce/pr220729360510-4-iodophenetole.html
https://www.sigmaaldrich.com/SG/en/sds/aldrich/185787
https://www.fishersci.com/store/msds?partNumber=AAH32080&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://datasheets.scbt.com/sc-256780.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1630401?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Do not eat, drink, or smoke when using this product.

Wash hands thoroughly after handling.[1]

Storage Conditions:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[1]

Store in a combustible solids storage area (Storage Class: 11).

First Aid Measures
In the event of exposure, immediate and appropriate first aid is critical.

Exposure Route First Aid Measures

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. If not

breathing, give artificial respiration. Get medical

attention if symptoms occur.[1]

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes. If skin irritation

persists, call a physician.[1]

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Get medical attention.[1]

Ingestion

Call a POISON CENTER or doctor/physician if

you feel unwell. Rinse mouth. Do NOT induce

vomiting.[1][7]

Fire and Explosion Hazards
Fire Fighting Measures:
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Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[6]

Hazardous Combustion Products: Combustion may produce carbon monoxide, carbon

dioxide, and hydrogen iodide.[7]

Special Protective Equipment: Firefighters should wear self-contained breathing apparatus

and full protective gear.[1]

Explosion Hazard:

While not explicitly stated for 4-Iodophenetole, fine dust particles of organic materials can

form explosive mixtures with air.

Accidental Release Measures
In case of a spill or release, follow these procedures:

Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as

required. Avoid dust formation.[1]

Environmental Precautions: Should not be released into the environment.[1]

Methods for Cleaning Up: Sweep up and shovel into suitable containers for disposal.[7]

Toxicity and Reactivity
Toxicity:

The parent compound, 4-iodophenol, is harmful if swallowed or in contact with skin and can

cause severe skin burns and eye damage.[6][8] Chronic exposure to iodides may affect the

thyroid gland.[6]

Reactivity:

Incompatible Materials: Information on specific incompatible materials for 4-Iodophenetole
is limited in the provided results. However, it is prudent to avoid strong oxidizing agents.
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Hazardous Decomposition Products: Under fire conditions, hazardous decomposition

products include carbon monoxide, carbon dioxide, and hydrogen iodide.[7]

Experimental Protocols
Detailed experimental protocols for determining the specific safety data points (e.g., flash point,

toxicity values) for 4-Iodophenetole are not available in the publicly accessible safety data

sheets. These tests are typically conducted under standardized procedures (e.g., OECD,

ASTM) by the manufacturer or a certified testing facility. For detailed methodologies, it is

recommended to consult specialized toxicological and chemical safety literature or contact the

supplier directly.

Safety and Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of 4-Iodophenetole,

from initial hazard assessment to emergency response.
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Hazard Identification

Risk Assessment & Control

Safe Handling & Storage

Emergency Response

Review SDS:
- GHS Pictograms
- H & P Statements

Implement Engineering Controls:
- Fume Hood
- Ventilation

Select Appropriate PPE:
- Goggles
- Gloves

- Lab Coat

Follow Safe Handling Procedures:
- Avoid Contact

- No Ingestion/Inhalation

Ensure Proper Storage:
- Tightly Closed Container
- Cool, Dry, Ventilated Area

Spill Response:
- Evacuate
- Contain

- Clean Up

Exposure Response:
- First Aid

- Seek Medical Attention

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 4-Iodophenetole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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